N-(3-methoxyphenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
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Description
N-(3-methoxyphenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C17H16N6O3 and its molecular weight is 352.354. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
The development and synthesis of heterocyclic compounds derived from similar structural frameworks have been explored for their potential in medicinal chemistry. For example, novel heterocyclic compounds such as benzodifuranyl derivatives, oxadiazoles, and pyrimidines have been synthesized for their anti-inflammatory, analgesic, and various pharmacological activities (Abu‐Hashem et al., 2020). These efforts highlight the compound's relevance in creating new therapeutic agents.
Anticancer and Antimicrobial Applications
Research on pyrazolo[1,5-a]pyrimidine derivatives and their Schiff bases demonstrates significant in vitro cytotoxic activity against various cancer cell lines, including colon, lung, breast, and liver cancers (Hassan et al., 2015). Furthermore, compounds with similar structures have shown antimicrobial and antitubercular activities, indicating their potential as broad-spectrum antimicrobial agents (Chandrashekaraiah et al., 2014).
Antidiabetic Screening
The synthesis of dihydropyrimidine derivatives and their evaluation for antidiabetic activity through in vitro assays suggest potential applications in diabetes management. This includes the investigation of their α-amylase inhibition capabilities, providing a foundation for developing novel antidiabetic therapies (Lalpara et al., 2021).
Neurological Disease Research
Compounds structurally related to "N-(3-methoxyphenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide" have been explored for imaging applications in neurological diseases. For instance, derivatives have been synthesized for potential use as PET agents in imaging LRRK2 enzyme activity in Parkinson's disease, offering insights into disease mechanisms and progression (Wang et al., 2017).
properties
IUPAC Name |
N-(3-methoxyphenyl)-3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N6O3/c1-25-13-5-2-4-12(8-13)20-17(24)23-9-11(10-23)16-21-15(22-26-16)14-18-6-3-7-19-14/h2-8,11H,9-10H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHMQSXLFUGDMBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)N2CC(C2)C3=NC(=NO3)C4=NC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.